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  3. (3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile
(3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile (3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile
Brand Name: Vulcanchem
CAS No.: 151774-83-3
VCID: VC21145499
InChI: InChI=1S/C19H29NO/c1-19-9-8-16-15-6-4-14(21)10-12(15)2-5-17(16)18(19)7-3-13(19)11-20/h12-18,21H,2-10H2,1H3/t12-,13+,14+,15-,16+,17+,18-,19+/m0/s1
SMILES: CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O
Molecular Formula: C19H29NO
Molecular Weight: 287.4 g/mol

(3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile

CAS No.: 151774-83-3

Cat. No.: VC21145499

Molecular Formula: C19H29NO

Molecular Weight: 287.4 g/mol

* For research use only. Not for human or veterinary use.

(3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile - 151774-83-3

Specification

CAS No. 151774-83-3
Molecular Formula C19H29NO
Molecular Weight 287.4 g/mol
IUPAC Name (3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile
Standard InChI InChI=1S/C19H29NO/c1-19-9-8-16-15-6-4-14(21)10-12(15)2-5-17(16)18(19)7-3-13(19)11-20/h12-18,21H,2-10H2,1H3/t12-,13+,14+,15-,16+,17+,18-,19+/m0/s1
Standard InChI Key JAGRUIBFFLIBNA-NBSGIVTRSA-N
Isomeric SMILES C[C@]12CC[C@@H]3[C@H]4CC[C@H](C[C@@H]4CC[C@H]3[C@@H]1CC[C@@H]2C#N)O
SMILES CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O
Canonical SMILES CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O

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